Cas no 203268-74-0 (1,3,4-Oxadiazole-2-thiol, 5-(4-nitrophenyl)-)

1,3,4-Oxadiazole-2-thiol, 5-(4-nitrophenyl)- is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a thiol group at the 2-position and a 4-nitrophenyl moiety at the 5-position. This structure imparts unique reactivity, making it valuable in medicinal chemistry and material science applications. The electron-withdrawing nitro group enhances its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial and antitumor agents. The thiol functionality allows for further derivatization, enabling the formation of disulfide bonds or metal complexes. Its stability and synthetic versatility make it a useful building block for researchers exploring novel heterocyclic frameworks.

1,3,4-Oxadiazole-2-thiol, 5-(4-nitrophenyl)- structure

203268-74-0 structure

Product Name:1,3,4-Oxadiazole-2-thiol, 5-(4-nitrophenyl)-

CAS No:203268-74-0

MF:C₈H₅N₃O₃S

MW:223.208599805832

CID:3890885

PubChem ID:682050

Update Time:2025-06-07

1,3,4-Oxadiazole-2-thiol, 5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Oxadiazole-2-thiol, 5-(4-nitrophenyl)-
- 5-(4-NITROPHENYL)-1,3,4-OXADIAZOLE-2-THIOL
- NSC516837
- 5-(4-nitrophenyl)-3H-1,3,4-oxadiazole-2-thione
- NSC-516837
- CCG-240571
- SCHEMBL6600158
- 203268-74-0
- 5-(4-Nitro-phenyl)-[1,3,4]oxadiazole-2-thiol
- DTXSID60350533
- AKOS000583098
- CHEMBL5268179
- 23766-30-5
- 1,3,4-Oxadiazole-2(3H)-thione, 5-(4-nitrophenyl)-
- 5-(4-nitrophenyl)-[1,3,4]oxadiazole-2-thiol
- CCG-1065
- 5-(4-nitrophenyl)-1,3,4-oxadiazole-2(3h)-thione
- Inchi： 1S/C8H5N3O3S/c12-11(13)6-3-1-5(2-4-6)7-9-10-8(15)14-7/h1-4H,(H,10,15)
- InChI Key： ABSVCMBOXHMZPV-UHFFFAOYSA-N
- SMILES： O1C(C2=CC=C([N+]([O-])=O)C=C2)=NN=C1S

Computed Properties

Exact Mass: 223.00516220Da
Monoisotopic Mass: 223.00516220Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 112Å²

1,3,4-Oxadiazole-2-thiol, 5-(4-nitrophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	042904-2g	5-(4-Nitrophenyl)-[1,3,4]oxadiazole-2-thiol	203268-74-0		2g	￡213.00	2022-02-28
Fluorochem	042904-1g	5-(4-Nitrophenyl)-[1,3,4]oxadiazole-2-thiol	203268-74-0		1g	￡127.00	2022-02-28